Cas no 2361658-03-7 (5-phenyl-4-(prop-2-enoyl)piperazin-2-one)

• Product Name: 5-phenyl-4-(prop-2-enoyl)piperazin-2-one
• CAS No: 2361658-03-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5380175
• PubChem ID: 139015336
• Update Time: 2025-07-21

5-phenyl-4-(prop-2-enoyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-Oxo-2-propen-1-yl)-5-phenyl-2-piperazinone
• 5-phenyl-4-(prop-2-enoyl)piperazin-2-one

• Inchi： 1S/C13H14N2O2/c1-2-13(17)15-9-12(16)14-8-11(15)10-6-4-3-5-7-10/h2-7,11H,1,8-9H2,(H,14,16)
• InChI Key： ZVFYLKIUJMEMNF-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2)N(C(=O)C=C)CC1=O

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.8±50.0 °C(Predicted)
• pka: 13.98±0.40(Predicted)

Additional information on 5-phenyl-4-(prop-2-enoyl)piperazin-2-one

Comprehensive Overview of 5-phenyl-4-(prop-2-enoyl)piperazin-2-one (CAS No. 2361658-03-7): Properties, Applications, and Research Insights

5-phenyl-4-(prop-2-enoyl)piperazin-2-one (CAS No. 2361658-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This piperazine derivative combines a phenyl group and an acryloyl moiety, making it a versatile scaffold for drug discovery and material science applications. Its molecular formula, C₁₃H₁₄N₂O₂, reflects a balanced hydrophobicity and reactivity, which is critical for optimizing bioavailability in therapeutic agents.

Recent studies highlight the growing interest in piperazine-based compounds like 5-phenyl-4-(prop-2-enoyl)piperazin-2-one for their potential in modulating central nervous system (CNS) targets. Researchers are particularly intrigued by its ability to interact with neurotransmitter receptors, which aligns with current trends in neurodegenerative disease research and psychiatric drug development. The compound's acryloyl group also enables covalent binding strategies, a hot topic in proteomics and targeted protein degradation technologies such as PROTACs.

From a synthetic chemistry perspective, CAS No. 2361658-03-7 serves as a key intermediate in the preparation of more complex heterocycles. Its Michael acceptor functionality (due to the α,β-unsaturated carbonyl) allows for nucleophilic additions, making it valuable for click chemistry applications. This property is increasingly relevant in bioconjugation and polymer chemistry, where precise molecular modifications are required for advanced material design.

The compound's stability under physiological conditions has spurred investigations into its pharmacokinetic profiles. Computational modeling suggests moderate blood-brain barrier permeability, a feature highly sought after in CNS drug candidates. Additionally, its logP value (predicted around 2.1) indicates favorable membrane penetration, addressing a common challenge in small-molecule drug delivery.

In material science, the 5-phenyl-4-(prop-2-enoyl)piperazin-2-one structure offers opportunities for creating smart polymers with stimuli-responsive properties. The piperazin-2-one core provides hydrogen-bonding sites, while the phenyl and acryloyl groups contribute to π-π stacking and cross-linking capabilities, respectively. These attributes are pivotal for developing self-healing materials and biocompatible coatings, areas experiencing exponential growth.

Quality control of CAS No. 2361658-03-7 typically involves HPLC purity analysis (>98%) and spectroscopic characterization (NMR, LC-MS). The compound's chromatographic behavior and mass fragmentation patterns have been documented to assist researchers in analytical method development. Such data is crucial for compliance with ICH guidelines in preclinical studies.

Environmental and safety assessments indicate that 5-phenyl-4-(prop-2-enoyl)piperazin-2-one requires standard laboratory handling precautions. While not classified as high-risk, its reactivity warrants proper storage under inert conditions to prevent polymerization of the acryloyl group. These considerations align with the broader pharmaceutical industry's focus on green chemistry principles and sustainable synthesis.

Future research directions for this compound may explore its utility in covalent inhibitor design or as a building block for metal-organic frameworks (MOFs). The intersection of its structural motifs with emerging technologies like AI-driven drug discovery and high-throughput screening platforms presents exciting possibilities for accelerating innovation in multiple scientific domains.